Cas no 2228243-30-7 ((2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine)

• Product Name: (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• CAS No: 2228243-30-7
• MF: C₁₁H₁₃F₂NS
• MW: 229.289428472519
• CID: 6547480
• PubChem ID: 165658806
• Update Time: 2025-06-12

(2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• (2-{4-[(difluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine
• 2228243-30-7
• EN300-1951765

• Inchi： 1S/C11H13F2NS/c12-11(13)15-9-3-1-7(2-4-9)10-5-8(10)6-14/h1-4,8,10-11H,5-6,14H2
• InChI Key： WGJDEVLVGUVTKL-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1CC1CN

Computed Properties

• Exact Mass: 229.07367692g/mol
• Monoisotopic Mass: 229.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Additional information on (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine

Introduction to (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2228243-30-7 and the product name (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine represents a fascinating intersection of molecular design and biological activity. This compound has garnered attention in the scientific community due to its unique structural features and potential applications in pharmaceutical research. The presence of a difluoromethylsulfanylphenyl moiety and a cyclopropyl group suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the field of chemical biology has seen significant advancements in the development of small molecules that can modulate biological pathways. The compound (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine is no exception, as its structural features are designed to interact with specific enzymes or receptors. The difluoromethylsulfanylphenyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

The cyclopropyl group adds another layer of complexity to the molecule, providing a rigid scaffold that can optimize interactions with biological targets. This structural motif has been increasingly used in drug discovery due to its ability to fit into narrow binding pockets and improve binding kinetics. The combination of these features makes (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine a compelling candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical development. The introduction of fluorine atoms into molecules can significantly alter their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. The difluoromethylsulfanylphenyl group in this compound is an excellent example of how fluorine can be strategically incorporated to enhance molecular properties.

One of the most intriguing aspects of (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine is its potential application in targeting specific biological pathways. For instance, the compound's structure suggests that it may interact with enzymes involved in cancer metabolism or inflammation. These pathways are critical targets for developing new therapeutic strategies, and the unique properties of this compound make it a valuable tool for researchers.

The synthesis of such complex molecules requires sophisticated chemical techniques and careful optimization. Advanced synthetic methodologies have been employed to construct the intricate framework of (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine. These methods often involve multi-step reactions and precise control over reaction conditions to ensure high yield and purity. The success of these synthetic approaches underscores the growing capabilities in organic chemistry and highlights the compound's potential for further development.

In addition to its structural complexity, the compound's biological activity is another area of interest. Preliminary studies have shown that derivatives of this molecule can exhibit significant effects on various biological assays. These findings are particularly exciting as they provide a foundation for developing novel therapeutics. The ability to fine-tune the structure while maintaining biological activity is a key challenge in drug discovery, and compounds like (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine offer new opportunities to address this challenge.

The use of computational methods has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques can predict how the molecule interacts with biological targets, providing valuable insights into its mechanism of action. These computational approaches are increasingly integrated into drug discovery pipelines, allowing researchers to screen large libraries of compounds efficiently.

In conclusion, the compound with CAS number 2228243-30-7, named (2-{4-(difluoromethyl)sulfanylphenyl}cyclopropyl)methanamine, represents a significant advancement in chemical biology research. Its unique structural features and potential applications make it a promising candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms, this compound is likely to play an important role in the development of novel therapeutics.